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How to ensure complete dissolution of N-
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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B131530

Technical Support Center: N-Oxalylglycine
Dissolution and Dosing

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on ensuring the complete dissolution of N-
Oxalylglycine (NOG) for accurate and reliable experimental results.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended solvent for preparing N-Oxalylglycine stock solutions?

Al: For high concentration stock solutions, organic solvents such as DMSO and ethanol are
recommended.[1][2] N-Oxalylglycine is soluble in both at approximately 10 mg/mL.[1][2] For
agueous-based experiments, NOG can also be dissolved directly in agueous buffers like PBS
(pH 7.2) or deionized water.[1]

Q2: What is the solubility of N-Oxalylglycine in common solvents?
A2: The solubility of N-Oxalylglycine in various solvents is summarized in the table below.
Q3: My N-Oxalylglycine is not dissolving completely in aqueous buffer. What should | do?

A3: To aid dissolution in aqueous buffers, sonication is recommended.[3] Gentle warming to
37°C can also help increase solubility.[4] Ensure the pH of the aqueous buffer is neutral to
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slightly alkaline, as the solubility of amino acid derivatives can be pH-dependent.

Q4: | observed precipitation when | diluted my DMSO stock solution of N-Oxalylglycine into
cell culture medium. How can | prevent this?

A4: Precipitation upon dilution into aqueous solutions is a common issue. To avoid this, it is
recommended to perform a stepwise dilution.[4] Instead of adding the concentrated DMSO
stock directly to the full volume of media, first dilute the stock into a smaller volume of media
and then add this intermediate dilution to the final volume. Additionally, ensure the final
concentration of DMSO in the cell culture medium is low (typically <0.5%) to avoid solvent-
induced precipitation and cellular toxicity.[4]

Q5: How should | store my N-Oxalylglycine solutions?

A5: N-Oxalylglycine powder is stable for at least 4 years when stored at -20°C.[1][2] Stock
solutions in organic solvents like DMSO or ethanol should be stored at -20°C for up to 1 month
or at -80°C for up to 6 months.[4] It is not recommended to store aqueous solutions of N-
Oxalylglycine for more than one day due to its limited stability in aqueous environments.[1]
For long-term storage, it is best to prepare fresh aqueous solutions before each experiment.

Q6: Is N-Oxalylglycine stable in cell culture media?

A6: N-Oxalylglycine has limited stability in aqueous solutions, including cell culture media. Its
prodrug, Dimethyloxalylglycine (DMOG), is known to be unstable in cell culture media and
rapidly converts to methyl-oxalylglycine (MOG).[5] While NOG itself is more stable than DMOG,
it is still susceptible to hydrolysis over time. For cellular assays, it is advisable to add freshly
prepared NOG solution to the culture medium shortly before starting the experiment.

Data Presentation

Table 1: Solubility of N-Oxalylglycine in Various Solvents
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Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) ~10 mg/mL [1112]
Ethanol ~10 mg/mL [1][2]
Dimethylformamide (DMF) ~5 mg/mL [11[2]
Phosphate-Buffered Saline

~10 mg/mL [1][2]
(PBS, pH 7.2)
Deionized Water >10 mg/mL

Experimental Protocols

Protocol 1: Preparation of a 10 mM N-Oxalylglycine
Stock Solution in DMSO

Materials:

N-Oxalylglycine (MW: 147.09 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Weigh out 1.47 mg of N-Oxalylglycine powder and place it in a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the N-Oxalylglycine is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Protocol 2: Preparation of N-Oxalylglycine Working
Solution for Cell Culture Assays

Materials:

e 10 mM N-Oxalylglycine stock solution in DMSO

« Sterile cell culture medium

o Sterile serological pipettes and pipette tips

Procedure:

e Thaw an aliquot of the 10 mM N-Oxalylglycine stock solution at room temperature.

e To prepare a 100 uM working solution, perform a 1:100 dilution of the stock solution into the
cell culture medium.

o Stepwise Dilution (Recommended):

1. Prepare an intermediate dilution by adding 10 pL of the 10 mM stock solution to 90 pL of
cell culture medium to get a 1 mM solution.

2. Vortex gently to mix.

3. Add 100 pL of the 1 mM intermediate solution to 900 pL of cell culture medium to
achieve the final 100 uM concentration.

o Gently mix the final working solution before adding it to the cells.

e Ensure the final DMSO concentration in the culture does not exceed 0.5%.

Protocol 3: Preparation of N-Oxalylglycine Formulation
for In Vivo Studies
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This is an example formulation and may require optimization based on the specific animal
model and route of administration.

Materials:

N-Oxalylglycine

DMSO

PEG300

Tween 80

Sterile saline or PBS

Procedure (for a 2 mg/mL working solution):

Prepare a 40 mg/mL stock solution of N-Oxalylglycine in DMSO.

e To prepare 1 mL of the final formulation, take 50 pL of the 40 mg/mL DMSO stock solution.
e Add 300 pL of PEG300 and mix well until the solution is clear.

e Add 50 pL of Tween 80 and mix thoroughly.

e Add 600 pL of sterile saline or PBS and mix until a clear solution is obtained.[3]

e This formulation contains 5% DMSO, 30% PEG300, 5% Tween 80, and 60% aqueous
vehicle.[3]

Mandatory Visualizations
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Caption: Workflow for N-Oxalylglycine solution preparation.
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Caption: Troubleshooting guide for N-Oxalylglycine dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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